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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rediocide C is a daphnane-type diterpenoid isolated from the plant Trigonostemon reidioides.
[1] As a member of this class of compounds, Rediocide C and its analogs, such as Rediocide
A, have garnered interest for their potent biological activities, including insecticidal and
potential immmunomodulatory effects.[2][3][4] This document provides detailed guidelines for the
handling, storage, and use of Rediocide C in a research setting. Due to the limited availability
of data specific to Rediocide C, some recommendations are based on information available for
the closely related analog, Rediocide A, and general practices for daphnane diterpenoids.

Physicochemical Properties

A summary of the known physicochemical properties of Rediocide C is presented below.
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Property Data Source

Molecular Formula Ca6H54013 MCE

Molecular Weight 814.91 g/mol MCE

CAS Number 677277-98-4 MCE

Appearance Solid powder (presumed) General
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone

Purity >98% (typically available from MCE

commercial suppliers)

Handling and Storage Guidelines

Proper handling and storage are critical to maintain the integrity of Rediocide C and to ensure

the safety of laboratory personnel. The following guidelines are based on the Safety Data
Sheet (SDS) for the structurally similar compound, Rediocide A, and general best practices for

handling potent small molecules.

Safety Precautions

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves (e.g., nitrile) at all times when

handling Rediocide C.

Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated

area, preferably within a chemical fume hood to avoid inhalation of dust or aerosols.

Avoid Contact: Avoid direct contact with skin, eyes, and mucous membranes. In case of

accidental contact, wash the affected area thoroughly with soap and water.

Spill Management: In the event of a spill, contain the material, prevent its entry into drains,

and clean the area with an appropriate absorbent material. Dispose of waste in accordance

with institutional and local regulations.
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Storage Conditions

To ensure the stability and longevity of Rediocide C, adhere to the following storage

recommendations.

Form

Storage Temperature

Recommended Conditions

Solid (Powder)

-20°C

Store in a tightly sealed
container in a cool, dry, and
dark place.[5] Keep away from
direct sunlight and sources of

ignition.[5]

Stock Solution

-80°C

Store in small aliquots in tightly
sealed vials to minimize
freeze-thaw cycles.[5] Use of
amber vials is recommended
to protect from light. It is
advisable to store solutions in

the dark at low temperatures.

[6]

Incompatible Materials: Avoid strong acids, strong alkalis, and strong oxidizing or reducing

agents.[5]

Experimental Protocols

The following protocols are provided as a starting point for in vitro studies involving Rediocide

C and are based on methodologies used for Rediocide A.[3] Researchers should optimize

these protocols for their specific experimental systems.

Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of Rediocide C for subsequent

dilution in experimental assays.

Materials:
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o Rediocide C (solid powder)

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
 Sterile microcentrifuge tubes or vials

Procedure:

 Allow the vial of solid Rediocide C to equilibrate to room temperature before opening to
prevent condensation.

» Under sterile conditions (e.g., in a biological safety cabinet), add the appropriate volume of
DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

» Vortex the solution thoroughly to ensure complete dissolution of the compound.

« Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid
repeated freeze-thaw cycles.

Store the aliquots at -80°C.[5]

In Vitro Cytotoxicity Assay (Example using a cancer cell
line)

Objective: To determine the effect of Rediocide C on the viability of a specific cell line.

Materials:

Target cell line (e.g., A549 human lung carcinoma)

Complete cell culture medium

Rediocide C stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., MTT, CellTiter-Glo®)
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o Plate reader
Procedure:

e Seed the target cells in a 96-well plate at a predetermined optimal density and allow them to
adhere overnight in a humidified incubator at 37°C with 5% CO:..

o Prepare serial dilutions of Rediocide C in complete cell culture medium from the stock
solution. Ensure the final DMSO concentration in all wells (including vehicle control) is
consistent and non-toxic to the cells (typically < 0.1%).

 Remove the medium from the wells and replace it with the medium containing the various
concentrations of Rediocide C. Include a vehicle control (medium with the same final
concentration of DMSO) and a no-treatment control.

 Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

« At the end of the incubation period, assess cell viability using a suitable reagent according to
the manufacturer's instructions.

o Measure the absorbance or luminescence using a plate reader.

o Calculate the percentage of cell viability relative to the vehicle control and plot the results to
determine the ICso value.

Signaling Pathway

Rediocide A, a close analog of Rediocide C, has been shown to overcome tumor immuno-
resistance by down-regulating the expression of CD155 on cancer cells.[3] This action disrupts
the inhibitory TIGIT/CD155 signaling pathway, thereby enhancing the cytotoxic activity of
Natural Killer (NK) cells against tumor cells.[3] While the direct effect of Rediocide C on this
pathway has not been explicitly demonstrated, its structural similarity to Rediocide A suggests a
potential for a similar mechanism of action.
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Caption: TIGIT/CD155 signaling pathway in NK cell-mediated tumor immunity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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